Cas no 646028-97-9 (4-Isoquinolinecarboxamide,3-[3,5-bis(trifluoromethyl)phenyl]-1,2,3,4-tetrahydro-N,2-dimethyl-1-oxo-N-[2-(4-pyridinyl)ethyl]-)
646028-97-9 structure
Product Name:4-Isoquinolinecarboxamide,3-[3,5-bis(trifluoromethyl)phenyl]-1,2,3,4-tetrahydro-N,2-dimethyl-1-oxo-N-[2-(4-pyridinyl)ethyl]-
CAS No:646028-97-9
MF:C27H23F6N3O2
MW:535.480847597122
CID:422531
Update Time:2024-01-29
4-Isoquinolinecarboxamide,3-[3,5-bis(trifluoromethyl)phenyl]-1,2,3,4-tetrahydro-N,2-dimethyl-1-oxo-N-[2-(4-pyridinyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
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- 4-Isoquinolinecarboxamide,3-[3,5-bis(trifluoromethyl)phenyl]-1,2,3,4-tetrahydro-N,2-dimethyl-1-oxo-N-[2-(4-pyridinyl)ethyl]-
- 4-Isoquinolinecarboxamide, 3-[3,5-bis(trifluoromethyl)phenyl]-1,2,3,4-tetrahydro-N,2-dimethyl-1-oxo-N-[2-(4-pyridinyl)ethyl]-
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- Inchi: 1S/C27H23F6N3O2/c1-35(12-9-16-7-10-34-11-8-16)25(38)22-20-5-3-4-6-21(20)24(37)36(2)23(22)17-13-18(26(28,29)30)15-19(14-17)27(31,32)33/h3-8,10-11,13-15,22-23H,9,12H2,1-2H3
- InChI Key: ZICDDADVUQGHDI-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C=CC=C2)C(C(N(C)CCC2C=CN=CC=2)=O)C(C2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)N1C
Computed Properties
- Exact Mass: 535.16959
Experimental Properties
- Density: 1.337±0.06 g/cm3(Predicted)
- Boiling Point: 576.0±50.0 °C(Predicted)
- PSA: 53.51
- pka: 5.82±0.10(Predicted)
4-Isoquinolinecarboxamide,3-[3,5-bis(trifluoromethyl)phenyl]-1,2,3,4-tetrahydro-N,2-dimethyl-1-oxo-N-[2-(4-pyridinyl)ethyl]- Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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